Cas no 825635-27-6 (1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 825635-27-6
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• MDL: MFCD10696369
• CID: 688094
• PubChem ID: 16074334
• Update Time: 2025-04-19

1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)triazole-4-carbaldehyde
• 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• F2157-0743
• CHEMBL250964
• EN300-337182
• SCHEMBL12156463
• AKOS015150741
• CS-0350213
• AB57172
• 825635-27-6
• DTXSID50581798

• MDL： MFCD10696369
• Inchi： 1S/C9H6ClN3O/c10-7-2-1-3-9(4-7)13-5-8(6-14)11-12-13/h1-6H
• InChI Key： OLKKYDRKBXSEOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C=O)N=N1

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles